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Compound of Interest

Compound Name: (3-Aminopyridin-2-yl)methanol

Cat. No.: B1284177 Get Quote

This technical guide provides a comprehensive overview of (3-Aminopyridin-2-yl)methanol, a
pyridine derivative of interest to researchers and professionals in drug development and

chemical synthesis. This document details its chemical identity, physicochemical properties,

synthesis, and a notable application as a fluorescent probe for enzymatic activity.

Chemical Identity and Synonyms
The compound with the CAS number 52378-63-9 is systematically named (3-Aminopyridin-2-
yl)methanol according to IUPAC nomenclature. It is also known by several synonyms, which

are often encountered in literature and commercial listings.

Synonyms:

(3-Amino-2-pyridinyl)methanol

3-Amino-2-(hydroxymethyl)pyridine

2-Hydroxymethyl-3-aminopyridine

3-Amino-2-pyridinemethanol

Physicochemical Properties
A summary of the key quantitative data for (3-Aminopyridin-2-yl)methanol is presented in the

table below for easy reference and comparison.
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Property Value Source

CAS Number 52378-63-9 [1][2]

Molecular Formula C₆H₈N₂O [1]

Molecular Weight 124.14 g/mol [1]

Boiling Point 333.1 ± 27.0 °C (Predicted) [1]

Density 1.257 ± 0.06 g/cm³ (Predicted) [1]

Flash Point 155.3 °C [1]

pKa 13.34 ± 0.10 (Predicted) [1]

Refractive Index 1.627 [1]

Physical Form Solid or Semi-solid [1]

Purity ≥97% [1]

Storage Temperature
2-8 °C, under inert

atmosphere, kept in dark place
[1]

Experimental Protocols
Synthesis of (3-Aminopyridin-2-yl)methanol
A common synthetic route to (3-Aminopyridin-2-yl)methanol involves the deprotection of a

Boc-protected precursor, tert-butyl N-[2-(hydroxymethyl)pyridin-3-yl]carbamate. A general

protocol for this transformation is provided below.

Materials:

tert-butyl N-[2-(hydroxymethyl)pyridin-3-yl]carbamate

Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in an organic solvent (e.g., dioxane or

methanol)

Dichloromethane (DCM) or other suitable organic solvent
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Sodium bicarbonate (NaHCO₃) or other suitable base for neutralization

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Rotary evaporator

Standard laboratory glassware

Procedure:

Dissolution: Dissolve tert-butyl N-[2-(hydroxymethyl)pyridin-3-yl]carbamate in a suitable

organic solvent such as dichloromethane (DCM).

Deprotection: To the stirred solution, add an excess of a strong acid. For example,

trifluoroacetic acid (TFA) can be added dropwise at room temperature, or a solution of

hydrochloric acid in an organic solvent like dioxane or methanol can be used.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) until the starting material is fully consumed.

Work-up:

Once the reaction is complete, carefully neutralize the excess acid by the slow addition of

a saturated aqueous solution of a weak base, such as sodium bicarbonate.

Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or DCM).

Combine the organic layers and wash with brine.

Dry the organic phase over an anhydrous drying agent like sodium sulfate.

Purification:

Filter off the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the

crude product.
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If necessary, the crude product can be further purified by column chromatography or

recrystallization to obtain pure (3-Aminopyridin-2-yl)methanol.

Application as a Fluorescent Probe for Aminopeptidase
Activity
(3-Aminopyridin-2-yl)methanol has been identified as a fluorescent probe for the detection of

aminopeptidase activity.[1] The general principle involves the enzymatic cleavage of a

substrate that releases the fluorescent aminopyridine derivative.

Principle: A non-fluorescent or weakly fluorescent substrate, typically an amino acid or peptide

conjugated to the amino group of (3-Aminopyridin-2-yl)methanol, is incubated with a sample

containing aminopeptidase. The enzyme cleaves the amide bond, releasing the highly

fluorescent (3-Aminopyridin-2-yl)methanol. The increase in fluorescence intensity is directly

proportional to the aminopeptidase activity.

Experimental Workflow:

Reagent Preparation:

Prepare a stock solution of the fluorogenic substrate in a suitable buffer (e.g., Tris-HCl or

phosphate buffer at the optimal pH for the target aminopeptidase).

Prepare a solution of the sample to be tested (e.g., cell lysate, purified enzyme) in the

same buffer.

Assay Execution:

In a microplate well or cuvette, mix the sample solution with the fluorogenic substrate

solution.

Include appropriate controls, such as a blank (buffer and substrate only) and a positive

control (purified aminopeptidase).

Incubation: Incubate the reaction mixture at a constant temperature (e.g., 37°C) for a defined

period.
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Fluorescence Measurement:

Measure the fluorescence intensity at regular intervals or at the end of the incubation

period.

The excitation wavelength for (3-Aminopyridin-2-yl)methanol is in the range of 350-380

nm, with an emission peak around 500 nm.[1]

Data Analysis:

Subtract the background fluorescence (from the blank) from the sample readings.

Calculate the rate of increase in fluorescence, which corresponds to the aminopeptidase

activity.

Visualizations
Below are diagrams illustrating the synthesis and experimental workflow described in this

guide.

Synthesis of (3-Aminopyridin-2-yl)methanol

tert-butyl N-[2-(hydroxymethyl)
pyridin-3-yl]carbamate

Dissolve in DCM
Starting Material
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Deprotection
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Work-up
Extract with organic solvent Dry and concentrate (3-Aminopyridin-2-yl)methanol
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Caption: A workflow diagram illustrating the synthesis of (3-Aminopyridin-2-yl)methanol via

deprotection.
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Workflow for Aminopeptidase Activity Assay Assay Principle

Prepare fluorogenic substrate
and sample solutions
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Measure fluorescence
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Non-fluorescent Substrate
(Amide Conjugate)
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Caption: Experimental workflow for the use of (3-Aminopyridin-2-yl)methanol as a

fluorescent probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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yl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284177#3-aminopyridin-2-yl-methanol-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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